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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal performance of Anilofos against

a range of common weed species, particularly in rice cultivation. The information presented is

collated from various experimental studies to aid researchers and scientists in evaluating its

efficacy relative to other commercially available herbicides.

Overview of Anilofos
Anilofos is a pre-emergence and early post-emergence organophosphate herbicide primarily

used for the control of annual grasses, sedges, and some broadleaf weeds in transplanted rice.

[1] Its mode of action involves the inhibition of very-long-chain fatty acid (VLCFA) synthesis,

which is crucial for cell division and growth in susceptible weeds.[2][3] This inhibition ultimately

leads to the disruption of cell division in the meristematic tissues of emerging shoots and roots.

[2][3]

Comparative Efficacy of Anilofos
The following tables summarize the performance of Anilofos in controlling various weed

species compared to other commonly used herbicides. The data is derived from multiple field

trials.
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Anilofos demonstrates effective control of several problematic grassy weeds in rice, such as

Echinochloa crus-galli (barnyard grass) and Echinochloa colona.

Table 1: Comparative Efficacy of Anilofos and Alternatives Against Grassy Weeds in

Transplanted Rice

Herbicide
Application
Rate (g
a.i./ha)

Target
Weed

Weed
Control
Efficiency
(%)

Crop Yield
(t/ha)

Reference

Anilofos 400
Echinochloa

colona
75-85 4.5 - 5.5

Butachlor 1500
Echinochloa

colona
70-80 4.2 - 5.2

Pretilachlor 750
Echinochloa

crus-galli
80-90 4.8 - 5.8

Cyhalofop-

butyl
80-90

Echinochloa

colona
85-95 5.0 - 6.0

Pendimethali

n
750

Echinochloa

crus-galli
70-80 4.0 - 5.0

Note: Weed control efficiency and crop yield can vary based on environmental conditions,

weed density, and specific experimental protocols.

Performance Against Sedges and Broadleaf Weeds
Anilofos also provides control of common sedges like Cyperus iria and Fimbristylis miliacea,

as well as certain broadleaf weeds. For broader-spectrum control, it is often used in

combination with other herbicides.

Table 2: Comparative Efficacy of Anilofos and Alternatives Against Sedges and Broadleaf

Weeds in Transplanted Rice
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Herbicide/T
ank Mix

Application
Rate (g
a.i./ha)

Target
Weed(s)

Weed
Control
Efficiency
(%)

Crop Yield
(t/ha)

Reference

Anilofos 400

Cyperus iria,

Fimbristylis

miliacea

65-75 4.5 - 5.5

Anilofos +

Ethoxysulfuro

n

390

Mixed flora

(grasses,

sedges,

broadleaf)

80-90 5.0 - 6.0

Butachlor 1500

Sedges and

some

broadleaf

weeds

60-70 4.2 - 5.2

Bispyribac-

sodium
20-25

Broad-

spectrum

(grasses,

sedges,

broadleaf)

85-95 5.5 - 6.5

2,4-D 500
Broadleaf

weeds
80-90

Varies based

on

grass/sedge

pressure

Note: The efficacy of herbicides against broadleaf weeds and sedges can be highly species-

dependent.

Experimental Protocols
The data presented in this guide is based on standard bio-efficacy trials. A generalized

experimental workflow is outlined below.

Experimental Design
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Most cited studies utilize a Randomized Complete Block Design (RCBD) with three or more

replications. This design helps to minimize the effects of field variability.

Plot Size and Management
Individual plot sizes typically range from 12 m² to 25 m². Standard agronomic practices for rice

cultivation, including fertilizer application and water management, are followed as per regional

recommendations.

Herbicide Application
Herbicides are generally applied using a knapsack sprayer with a specified water volume to

ensure uniform coverage. Application timing is a critical factor and is often reported as Days

After Transplanting (DAT). Pre-emergence herbicides like Anilofos are typically applied within

3-5 DAT, while post-emergence herbicides are applied later.

Data Collection
Weed Density and Biomass: Weed counts and dry weight are determined at various intervals

after herbicide application (e.g., 30 and 60 DAT). This is typically done by placing quadrats

(e.g., 0.25 m² or 0.5 m²) at random locations within each plot. The weeds within the quadrat

are counted by species and then harvested, dried in an oven, and weighed to determine

biomass.

Crop Phytotoxicity: Visual assessment of crop injury is often conducted at regular intervals

after herbicide application, using a rating scale. Some studies have noted that Anilofos can

cause temporary stunting and discoloration of rice plants, from which the crop typically

recovers within a week.

Yield and Yield Components: At crop maturity, parameters such as the number of effective

tillers, panicle length, number of grains per panicle, 1000-grain weight, and final grain yield

are recorded from a designated net plot area to avoid edge effects.

Statistical Analysis
The collected data is typically subjected to Analysis of Variance (ANOVA) to determine the

statistical significance of the differences between treatments. Mean separation tests, such as
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Duncan's Multiple Range Test (DMRT) or Tukey's HSD, are often used to compare the

performance of different herbicide treatments.

Visualizations
Mode of Action of Anilofos
Anilofos acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs), which are

essential components for cell division and growth.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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